1-methyl-2-oxo-N-(thiophen-2-yl(thiophen-3-yl)methyl)-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: 1-methyl-2-oxo-N-[thiophen-2-yl(thiophen-3-yl)methyl]pyridine-3-carboxamide
• InChI: InChI=1S/C16H14N2O2S2/c1-18-7-2-4-12(16(18)20)15(19)17-14(11-6-9-21-10-11)13-5-3-8-22-13/h2-10,14H,1H3,(H,17,19)
• InChI Key: JGDBJIBJYDMTMD-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C(C1=O)C(=O)NC(C2=CSC=C2)C3=CC=CS3
• Molecular Formula: C16H14N2O2S2
• Molecular Weight: 330.4 g/mol
• CAS No.: 2034381-57-0

Description

1-methyl-2-oxo-N-(thiophen-2-yl(thiophen-3-yl)methyl)-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C16H14N2O2S2 and its molecular weight is 330.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Chemical Synthesis and Characterization : Compounds structurally related to 1-methyl-2-oxo-N-(thiophen-2-yl(thiophen-3-yl)methyl)-1,2-dihydropyridine-3-carboxamide are synthesized through various chemical reactions, including condensation processes, and are characterized for their potential biological activities. These compounds often contain dihydropyridine cores, known for their versatility in chemical reactions and significance in medicinal chemistry (Abernathy, 1978).

• Antioxidant and Anti-inflammatory Properties : Dihydropyridine derivatives exhibit antioxidant and anti-inflammatory properties, suggesting their potential application in the treatment of diseases associated with oxidative stress and inflammation. The structural features of these compounds, including the thiophene moiety, play a critical role in their biological activity (Tumosienė et al., 2019).

• Antimicrobial and Antifungal Activities : Some dihydropyridine derivatives have been reported to show antimicrobial and antifungal activities. The variation in the substitution pattern on the dihydropyridine ring influences their efficacy against various microbial strains, indicating the importance of structural optimization for enhanced activity (Singh, Das, & Dhakarey, 2009).

• Sensitization of Luminescence : Compounds similar to the one have been used to sensitize the luminescence of lanthanide ions, indicating their utility in the development of luminescent materials. The chemical structure of these compounds, including the presence of thiophene rings, is pivotal in facilitating energy transfer processes (Tigaa, Lucas, & de Bettencourt-Dias, 2017).

• Cardiotonic Agents : Research into dihydropyridine derivatives has also extended into their potential as cardiotonic agents. The structural elements of these compounds contribute to their interaction with biological targets, impacting their efficacy in modulating heart function (Nate et al., 1987).